isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate

• Molecular Formula: C19H17ClN4O3
• Molecular Weight: 384.8 g/mol
• IUPAC Name: propan-2-yl 4-[[1-(4-chlorophenyl)-1,2,4-triazole-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C19H17ClN4O3/c1-12(2)27-19(26)13-3-7-15(8-4-13)22-18(25)17-21-11-24(23-17)16-9-5-14(20)6-10-16/h3-12H,1-2H3,(H,22,25)
• InChI Key: IGSXRWYOGXOICO-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C1=CC=C(C=C1)NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)Cl

Description

Isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate involves the inhibition of various enzymes and proteins that are essential for the growth and survival of fungi, bacteria, and cancer cells. The compound has been found to inhibit the activity of chitin synthase, an enzyme that is required for the synthesis of fungal cell walls. It also inhibits the activity of DNA topoisomerase, an enzyme that is essential for DNA replication and cell division in cancer cells.
Biochemical and Physiological Effects:
Isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. The compound also inhibits the growth and proliferation of fungi and bacteria by disrupting their cell walls and membranes. Additionally, it has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate is its broad-spectrum activity against various fungi, bacteria, and cancer cells. It is also relatively easy to synthesize and purify, making it a cost-effective compound for laboratory experiments. However, one of the main limitations of this compound is its potential toxicity, which may limit its use in certain applications. It is also important to note that the compound may have different effects on different cell types, which may require further investigation.

Future Directions

There are several future directions for the research on isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate. One of the main areas of focus is the development of new drugs based on this compound for the treatment of various diseases. Another area of interest is the investigation of the compound's potential use in agriculture as a fungicide. Additionally, further research is needed to elucidate the compound's mechanism of action and its effects on different cell types.

Synthesis Methods

The synthesis method of isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate involves the reaction of 4-chlorobenzoic acid with isopropyl alcohol, followed by the addition of 1,2,4-triazole-3-carboxylic acid and N,N'-dicyclohexylcarbodiimide (DCC) in the presence of dimethylformamide (DMF) and triethylamine. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

Isopropyl 4-({[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been extensively studied for its potential applications in various scientific research fields. It has been found to possess antifungal, antibacterial, and antitumor properties, making it a promising candidate for the development of new drugs. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.